Cas no 2248891-25-8 (1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine)
2248891-25-8 structure
Product Name:1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine
CAS No:2248891-25-8
MF:C15H18N2O2
MW:258.315623760223
CID:5452765
PubChem ID:138041412
Update Time:2023-11-27
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 2248891-25-8
- 1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine
- EN300-26622437
- Z642039436
- (2-Methoxyphenyl)-(4-prop-2-ynylpiperazin-1-yl)methanone
- (2-Methoxyphenyl)[4-(2-propyn-1-yl)-1-piperazinyl]methanone
-
- Inchi: 1S/C15H18N2O2/c1-3-8-16-9-11-17(12-10-16)15(18)13-6-4-5-7-14(13)19-2/h1,4-7H,8-12H2,2H3
- InChI Key: YKKVRMKCLIYXNO-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1OC)(N1CCN(CC#C)CC1)=O
Computed Properties
- Exact Mass: 258.136827821g/mol
- Monoisotopic Mass: 258.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 413.8±45.0 °C(Predicted)
- pka: 5.16±0.10(Predicted)
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26622437-0.05g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 0.05g |
$468.0 | 2025-03-20 | |
| Enamine | EN300-26622437-0.1g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 0.1g |
$490.0 | 2025-03-20 | |
| Enamine | EN300-26622437-0.25g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 0.25g |
$513.0 | 2025-03-20 | |
| Enamine | EN300-26622437-0.5g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 0.5g |
$535.0 | 2025-03-20 | |
| Enamine | EN300-26622437-1g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 90% | 1g |
$557.0 | 2023-09-12 | |
| Enamine | EN300-26622437-2.5g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 2.5g |
$1089.0 | 2025-03-20 | |
| Enamine | EN300-26622437-5g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 90% | 5g |
$1614.0 | 2023-09-12 | |
| Enamine | EN300-26622437-10g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 90% | 10g |
$2393.0 | 2023-09-12 | |
| Enamine | EN300-26622437-10.0g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 10.0g |
$2393.0 | 2025-03-20 | |
| Enamine | EN300-26622437-5.0g |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine |
2248891-25-8 | 95.0% | 5.0g |
$1614.0 | 2025-03-20 |
1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2248891-25-8 (1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk